Cas no 1421498-90-9 (N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide)

• Product Name: N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide
• CAS No: 1421498-90-9
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5402296
• Update Time: 2025-06-12

N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-pyrazin-2-yloxypiperidine-1-carboxamide
• N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C12H18N4O2/c1-2-14-12(17)16-7-3-10(4-8-16)18-11-9-13-5-6-15-11/h5-6,9-10H,2-4,7-8H2,1H3,(H,14,17)
• InChI Key： KCOMEKOLJFNZPE-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCC(OC2=NC=CN=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

Professional Introduction to N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS No. 1421498-90-9)

N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide, a compound with the chemical identifier CAS No. 1421498-90-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, featuring a piperidine core linked to a pyrazinyl moiety, makes it an intriguing candidate for further exploration in medicinal chemistry.

The synthesis and characterization of N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide involve meticulous attention to detail, ensuring that the final product adheres to the highest standards of purity and yield. The piperidine ring, a common structural motif in bioactive molecules, contributes to the compound's ability to interact with biological targets. Specifically, the nitrogen atoms within the piperidine ring can form hydrogen bonds, a key interaction that enhances binding affinity and selectivity.

The pyrazinyl group attached to the piperidine ring via an oxygen atom introduces additional functional diversity. Pyrazine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide suggests that it may exhibit similar therapeutic effects. Furthermore, the amide functionality at the terminal end of the molecule provides a site for further derivatization, allowing for the creation of more complex analogs with tailored pharmacological profiles.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Heterocycles such as piperidine and pyrazine are frequently incorporated into drug molecules due to their ability to mimic natural biomolecules and enhance pharmacokinetic properties. Studies have shown that modifications within these heterocyclic rings can significantly impact the biological activity of a compound. For instance, variations in the substitution pattern of the piperidine ring can alter its solubility, metabolic stability, and target interaction.

In terms of biological activity, N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide has been investigated for its potential role in modulating various cellular pathways. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in inflammation and neurodegeneration. The pyrazinyl group, in particular, has been implicated in interactions with enzymes such as dihydropyrimidinase and aldehyde dehydrogenase, which are crucial for metabolic processes in mammalian cells.

The amide bond in N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide is another critical feature that influences its biological behavior. Amides are known for their stability under physiological conditions and their ability to form hydrogen bonds with polar residues in proteins. This property makes amides valuable for designing molecules that require precise binding to biological targets. Additionally, amides can be readily modified through various chemical reactions, allowing for the synthesis of libraries of compounds with diverse pharmacological properties.

One of the most promising applications of N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide is in the treatment of neurological disorders. The piperidine and pyrazine moieties are known to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drug development. Recent studies have demonstrated that similar compounds have shown efficacy in models of Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems and reducing oxidative stress.

The synthesis of N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key steps include nucleophilic substitution reactions to form the pyrazinyl-piperidine linkage followed by introduction of the amide group at the terminal position. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

In conclusion, N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS No. 1421498-90-9) is a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases, particularly neurological disorders. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-ethyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide will undoubtedly play a crucial role in developing next-generation pharmaceuticals.